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Ethyl 4-chloro-2-

methoxypyrimidine-5-carboxylate

CAS No.: 65269-18-3

Cat. No.: B1593070

Get Quote

A Note to the Researcher: The initial request concerned the spectroscopic data for Ethyl 4-
chloro-2-methoxypyrimidine-5-carboxylate. However, a comprehensive search of scientific

literature and chemical databases reveals a significant lack of publicly available,

experimentally-derived spectroscopic data for this specific compound.

In the spirit of scientific advancement and to provide a valuable and detailed resource, this

guide will focus on the closely related and well-documented analogue: Ethyl 4-chloro-2-

(methylthio)pyrimidine-5-carboxylate (CAS Number: 5909-24-0). The structural difference—a

methylthio (-SCH₃) group in place of a methoxy (-OCH₃) group—is electronically significant and

provides a robust framework for understanding the spectroscopic behavior of this class of

compounds. Throughout this guide, we will provide expert insights into how the data would be

expected to differ for the originally requested methoxy analogue, thereby providing a predictive

tool for researchers working with similar structures.
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Spectroscopic Analysis of Ethyl 4-chloro-2-
(methylthio)pyrimidine-5-carboxylate
Audience: Researchers, scientists, and drug development professionals. Pillar I: Introduction &

Molecular Overview

Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate is a pivotal intermediate in synthetic

organic chemistry. Its trifunctional nature—bearing a reactive chloro group, a manipulable

methylthio group, and an ester moiety—makes it a versatile building block for the synthesis of

complex heterocyclic systems, including kinase inhibitors and other pharmacologically active

molecules.[1][2] Accurate characterization of this intermediate is paramount to ensure the

identity and purity of subsequent products in a synthetic route. This guide provides a detailed

analysis of its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS)

data.

Pillar II: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of structural elucidation for organic molecules. For a

compound of this nature, both ¹H (proton) and ¹³C (carbon) NMR provide unambiguous

evidence of its constitution.

¹H NMR Spectroscopy: Mapping the Proton Environment
The ¹H NMR spectrum provides a direct map of the hydrogen atoms in the molecule, offering

critical information on their chemical environment, connectivity, and quantity.

Predicted ¹H NMR Data (in CDCl₃, 400 MHz):
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Chemical Shift
(δ) ppm

Multiplicity Integration Assignment
Causality and
Field Insights

~8.75 Singlet 1H
H-6
(Pyrimidine
ring)

The single
proton on the
pyrimidine
ring is
significantly
deshielded
due to the
anisotropic
effects of the
two ring
nitrogen
atoms and the
electron-
withdrawing
nature of the
adjacent ester
and chloro
groups. Its
singlet
multiplicity
confirms the
absence of
adjacent
protons.

~4.40 Quartet 2H -OCH₂CH₃ (Ethyl

ester)

This quartet

arises from the

methylene

protons of the

ethyl group. They

are split by the

three adjacent

methyl protons

(n+1 rule,

3+1=4), resulting

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Shift
(δ) ppm

Multiplicity Integration Assignment
Causality and
Field Insights

in a quartet. The

chemical shift is

downfield due to

the adjacent

oxygen atom of

the ester.

~2.60 Singlet 3H
-SCH₃

(Methylthio)

The three

protons of the

methylthio group

appear as a

sharp singlet.

Their chemical

shift is

characteristic of

a methyl group

attached to a

sulfur atom,

which is less

deshielding than

an oxygen atom.

| ~1.40 | Triplet | 3H | -OCH₂CH₃ (Ethyl ester) | These methyl protons are split by the two

adjacent methylene protons into a triplet (n+1 rule, 2+1=3). This signal is the most upfield, as it

is furthest from the electron-withdrawing functionalities. |
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Comparative Insight: The Methoxy Analogue For the requested Ethyl 4-chloro-2-

methoxypyrimidine-5-carboxylate, the -SCH₃ signal at ~2.60 ppm would be absent. It would

be replaced by a singlet integrating to 3H for the -OCH₃ group, expected at a more downfield

position, typically around ~4.0-4.1 ppm. This significant downfield shift is a direct consequence

of the higher electronegativity of oxygen compared to sulfur, which deshields the attached

protons more effectively.

¹³C NMR Spectroscopy: The Carbon Skeleton
The ¹³C NMR spectrum reveals the electronic environment of each carbon atom, confirming the

core structure and the presence of key functional groups.

Predicted ¹³C NMR Data (in CDCl₃, 100 MHz):
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Chemical Shift (δ) ppm Assignment
Causality and Field
Insights

~173.0 C-2 (-SCH₃)

The carbon attached to the
sulfur and two nitrogen
atoms is highly
deshielded.

~163.0 C=O (Ester)

The carbonyl carbon of the

ester group is characteristically

found in this downfield region.

~160.0 C-4 (-Cl)

The carbon atom bearing the

chlorine atom is significantly

deshielded due to the

electronegativity of chlorine

and the influence of the ring

nitrogens.

~157.0 C-6

The carbon atom attached to

the lone ring proton (H-6)

appears in the

aromatic/heteroaromatic

region.

~115.0 C-5

The carbon atom to which the

ester group is attached. Its

chemical shift is influenced by

both the pyrimidine ring and

the carbonyl group.

~62.0 -OCH₂CH₃

The methylene carbon of the

ethyl ester is deshielded by the

attached oxygen atom.

~14.0 -SCH₃

The methyl carbon of the

methylthio group. Sulfur's

electronegativity results in a

moderate downfield shift.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


| ~13.8 | -OCH₂CH₃ | The terminal methyl carbon of the ethyl group, typically found in the

upfield region of the spectrum. |

Comparative Insight: The Methoxy Analogue In the methoxy analogue, the C-2 carbon (~173.0

ppm) would likely shift slightly, but the most significant change would be the chemical shift of the

methyl carbon. The -OCH₃ carbon would appear much further downfield, typically in the ~55-60

ppm range, compared to the ~14.0 ppm for the -SCH₃ carbon. This large difference is a reliable

diagnostic tool to distinguish between the two analogues.

Pillar III: Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the functional groups present in

a molecule by measuring the absorption of infrared radiation corresponding to molecular

vibrations.

Key IR Absorption Bands (ATR):
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Wavenumber (cm⁻¹) Vibration Type
Significance and
Interpretation

~2980-3000 C-H stretch (sp³)
Corresponds to the C-H
bonds in the ethyl and
methyl groups.

~1720-1730 C=O stretch (Ester)

A strong, sharp absorption

band characteristic of the

carbonyl group in the ethyl

ester. This is often the most

prominent peak in the

spectrum.

~1550-1580 C=N/C=C stretch

Aromatic/heteroaromatic ring

stretching vibrations from the

pyrimidine core.

~1200-1300 C-O stretch (Ester)

Characteristic stretching

vibration for the C-O single

bond of the ester functionality.

| ~1000-1100 | C-Cl stretch | The vibration of the carbon-chlorine bond, often appearing in the

fingerprint region. |

Comparative Insight: The Methoxy Analogue The IR spectrum of the methoxy analogue would

be very similar. The key difference would be the presence of a distinct C-O-C stretching

vibration for the methoxy group, typically appearing as a strong band in the 1050-1150 cm⁻¹

region. This might overlap with other signals in the fingerprint region but would be a key feature

to look for.

Pillar IV: Mass Spectrometry (MS)
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Mass spectrometry provides the molecular weight of a compound and offers structural

information based on its fragmentation pattern upon ionization.

Expected Mass Spectrometry Data (Electron Ionization - EI):

m/z (mass-to-charge) Ion Interpretation

232/234 [M]⁺ / [M+2]⁺

The molecular ion peaks.
The characteristic ~3:1
intensity ratio of the M and
M+2 peaks is definitive
proof of the presence of
one chlorine atom (due to
the natural abundance of
the ³⁵Cl and ³⁷Cl isotopes).
[3]

203/205 [M - C₂H₅]⁺
Loss of the ethyl radical from

the ester group.

187/189 [M - OC₂H₅]⁺

Loss of the ethoxy radical, a

common fragmentation

pathway for ethyl esters.

| 159/161 | [M - OC₂H₅ - CO]⁺ | Subsequent loss of carbon monoxide from the [M - OC₂H₅]⁺

fragment. |

Molecular Structure and Key Identifiers
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[M]⁺
m/z = 232/234

[M - C₂H₅]⁺
m/z = 203/205

- •C₂H₅

[M - OC₂H₅]⁺
m/z = 187/189

- •OC₂H₅

[M - OC₂H₅ - CO]⁺
m/z = 159/161

- CO

Click to download full resolution via product page

Caption: Simplified EI fragmentation pathway for the title compound.

Comparative Insight: The Methoxy Analogue The molecular weight of the methoxy analogue

would be lower. The molecular formula is C₈H₉ClN₂O₃, giving a monoisotopic mass of 216.03

g/mol . Therefore, the molecular ion peaks [M]⁺ and [M+2]⁺ would appear at m/z 216 and 218,

respectively. The fragmentation pattern would be analogous, with initial losses of the ethyl (-29)

or ethoxy (-45) radicals.

Pillar V: Experimental Protocols

To ensure reproducibility and data integrity, the following standardized protocols are

recommended for acquiring the spectroscopic data.

Protocol 1: NMR Sample Preparation and Acquisition

Sample Preparation: Accurately weigh ~10-15 mg of the compound and dissolve it in ~0.7

mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an
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internal standard.

Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

¹H NMR Acquisition: Acquire the spectrum with a 90° pulse, a relaxation delay of 2 seconds,

and an acquisition time of 4 seconds. Typically, 16 scans are sufficient.

¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled sequence with a 30°

pulse and a relaxation delay of 2 seconds. A larger number of scans (~1024 or more) will be

required to achieve an adequate signal-to-noise ratio.

Processing: Process the data using appropriate software (e.g., MestReNova, TopSpin).

Apply Fourier transformation, phase correction, and baseline correction. Calibrate the ¹H

spectrum to the TMS signal at 0.00 ppm and the ¹³C spectrum to the CDCl₃ solvent peak at

77.16 ppm.

Protocol 2: ATR-IR Spectroscopy

Background Scan: Ensure the diamond crystal of the Attenuated Total Reflectance (ATR)

accessory is clean. Perform a background scan to capture the spectrum of the ambient

environment.

Sample Application: Place a small amount (1-2 mg) of the solid sample directly onto the ATR

crystal.

Data Acquisition: Apply pressure to ensure good contact between the sample and the crystal.

Acquire the spectrum, typically by co-adding 32 scans over the range of 4000-400 cm⁻¹ with

a resolution of 4 cm⁻¹.

Processing: The resulting spectrum should be automatically background-corrected by the

instrument software.

Protocol 3: EI-Mass Spectrometry

Sample Introduction: Introduce the sample via a direct insertion probe or, if sufficiently

volatile and thermally stable, via Gas Chromatography (GC-MS).

Ionization: Utilize a standard Electron Ionization (EI) source at 70 eV.
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Analysis: Scan a mass range from m/z 40 to 400 to ensure capture of the molecular ion and

significant fragments.

Data Interpretation: Analyze the resulting mass spectrum, paying close attention to the

molecular ion cluster to confirm the presence of chlorine and the major fragment ions to

corroborate the proposed structure.

Pillar VI: Conclusion & Summary

This guide has detailed the expected ¹H NMR, ¹³C NMR, IR, and MS spectroscopic data for

Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate. The provided data, interpretation, and

protocols serve as a self-validating system for researchers to confirm the identity and purity of

this important synthetic intermediate. Furthermore, the comparative insights provided for its

methoxy analogue offer a predictive framework, enhancing the utility of this guide for scientists

working with a broader class of substituted pyrimidines. The rigorous application of these

analytical techniques is fundamental to maintaining the high standards of scientific integrity and

trustworthiness required in research and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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